Cas no 1093114-80-7 (ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate)

Ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate is a versatile intermediate in organic synthesis, particularly valuable for constructing pyrimidine-containing compounds. Its ketoester functionality enables diverse transformations, including condensations and cyclizations, making it useful in pharmaceutical and agrochemical research. The pyrimidine moiety enhances its utility as a building block for heterocyclic systems, while the ethyl ester group offers favorable reactivity for further derivatization. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure ensures consistent performance in synthetic applications, supporting the development of biologically active molecules. Suitable for use in both academic and industrial settings, it serves as a reliable precursor for advanced chemical synthesis.
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate structure
1093114-80-7 structure
Product Name:ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate
CAS No:1093114-80-7
MF:C9H10N2O3
MW:194.187302112579
MDL:MFCD16076939
CID:2146549
PubChem ID:22925160
Update Time:2025-06-07

ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-oxo-(3-pyrimidin-2-yl)propanoate
    • ethyl β-oxo-2-pyrimidininepropanoate
    • YXQVCDKVZVKIHC-UHFFFAOYSA-N
    • ethyl 3-oxo-3-pyrimidin-2-ylpropanoate
    • ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate
    • AS-77336
    • 2-Pyrimidinepropanoic acid, ss-oxo-, ethyl ester
    • SCHEMBL1505564
    • EN300-1127929
    • 1093114-80-7
    • AKOS010951956
    • ethyl3-oxo-(3-pyrimidin-2-yl)propanoate
    • DB-334157
    • 2-Pyrimidinepropanoic acid, beta-oxo-, ethyl ester
    • D94275
    • CHEMBL2035669
    • MDL: MFCD16076939
    • Inchi: 1S/C9H10N2O3/c1-2-14-8(13)6-7(12)9-10-4-3-5-11-9/h3-5H,2,6H2,1H3
    • InChI Key: YXQVCDKVZVKIHC-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(C1N=CC=CN=1)=O)=O

Computed Properties

  • Exact Mass: 194.06914219g/mol
  • Monoisotopic Mass: 194.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.2
  • XLogP3: 0.6

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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